Cas no 1049366-66-6 (N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 1049366-66-6
• MF: C₂₁H₂₈ClN₃O₃S
• MW: 437.983323097229
• CID: 6540219
• Update Time: 2025-07-19

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide

• Inchi： 1S/C21H28ClN3O3S/c1-16-14-20(28-3)21(15-17(16)2)29(26,27)23-8-9-24-10-12-25(13-11-24)19-6-4-18(22)5-7-19/h4-7,14-15,23H,8-13H2,1-3H3
• InChI Key： RTRLZBKFZFBIJR-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCN(C3=CC=C(Cl)C=C3)CC2)(=O)=O)=CC(C)=C(C)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1049366-66-6)

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, with the CAS number 1049366-66-6, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a piperazine moiety with a sulfonamide group, which is often associated with bioactive properties. Researchers are particularly interested in its potential applications due to its molecular interactions and binding affinity to specific biological targets. The presence of a 4-chlorophenyl group further enhances its relevance in drug discovery, as halogenated aromatic compounds are known for their therapeutic potential.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, especially those with piperazine linkages, due to their versatility in medicinal chemistry. N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is no exception, as it aligns with current trends in the development of small-molecule inhibitors and receptor modulators. This compound's structural complexity and functional groups make it a promising candidate for further investigation in areas such as neurological disorders and metabolic diseases, which are among the most searched topics in biomedical research today.

The synthesis and characterization of CAS 1049366-66-6 involve advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its molecular structure, which is critical for reproducibility in research. Additionally, the compound's solubility and stability under various conditions are key factors that influence its applicability in experimental settings. Researchers often seek information on these physicochemical properties, as evidenced by frequent searches for terms like "sulfonamide solubility" and "piperazine derivatives stability."

One of the most compelling aspects of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is its potential role in targeted therapy. With the rise of precision medicine, there is a heightened focus on compounds that can selectively interact with specific biological pathways. This compound's sulfonamide group is known to exhibit enzyme inhibitory effects, which could be leveraged in the design of novel therapeutics. Furthermore, its piperazine ring contributes to its ability to cross the blood-brain barrier, making it a subject of interest for central nervous system (CNS) research.

From a commercial perspective, CAS 1049366-66-6 is primarily utilized in research laboratories and pharmaceutical development. Its demand is driven by the need for high-purity reference standards and intermediates in drug synthesis. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the growing market for specialty chemicals. Searches for "buy sulfonamide derivatives" and "piperazine-based compounds suppliers" reflect this trend, highlighting the compound's commercial relevance.

In conclusion, N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS 1049366-66-6) represents a fascinating area of study at the intersection of chemistry and biology. Its multifunctional design and potential applications in drug discovery make it a valuable subject for ongoing research. As scientific inquiries into neuropharmacology and enzyme modulation continue to expand, this compound is likely to remain a focal point for innovation and development in the years to come.